N-(2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-yl)-N'-phenylpropane-1,3-diamine

• IUPAC Name: N-(2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-yl)-N'-phenylpropane-1,3-diamine
• InChI: InChI=1S/C19H31N3O/c1-16-18(15-19(23-16)9-13-22(2)14-10-19)21-12-6-11-20-17-7-4-3-5-8-17/h3-5,7-8,16,18,20-21H,6,9-15H2,1-2H3
• InChI Key: UGJBAEAXWIDIIO-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CC2(O1)CCN(CC2)C)NCCCNC3=CC=CC=C3
• Molecular Formula: C19H31N3O
• Molecular Weight: 317.5 g/mol

Description

N-(2,8-dimethyl-1-oxa-8-azaspiro[45]decan-3-yl)-N’-phenylpropane-1,3-diamine is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-yl)-N’-phenylpropane-1,3-diamine typically involves the formation of the spirocyclic core followed by functionalization. One common approach starts with the preparation of 2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one, which is then reacted with phenylpropane-1,3-diamine under specific conditions to yield the target compound .

Industrial Production Methods

Industrial production methods for this compound may involve optimized synthetic routes to ensure high yield and purity. These methods often include the use of advanced catalytic systems and controlled reaction environments to facilitate the efficient formation of the spirocyclic structure and subsequent functionalization .

Chemical Reactions Analysis

Types of Reactions

N-(2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-yl)-N’-phenylpropane-1,3-diamine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and solvents to ensure the desired reaction pathway .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated or hydrogenated products .

Scientific Research Applications

N-(2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-yl)-N’-phenylpropane-1,3-diamine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including enzyme inhibition and receptor modulation.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-yl)-N’-phenylpropane-1,3-diamine involves its interaction with specific molecular targets, such as enzymes or receptors. This interaction can modulate the activity of these targets, leading to various biological effects. The pathways involved may include signal transduction cascades and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other spirocyclic amines and azaspiro compounds, such as:

• 2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-one
• 2-ethyl-8-methyl-1-oxa-8-azaspiro[4.5]decan-3-one
• 2,8-dimethyl-3-methylene-1-oxa-8-azaspiro[4.5]decane .

Uniqueness

N-(2,8-dimethyl-1-oxa-8-azaspiro[4.5]decan-3-yl)-N’-phenylpropane-1,3-diamine is unique due to its specific spirocyclic structure and the presence of both oxa and azaspiro moieties. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and development .